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Compound of Interest

Compound Name: 1-Bromo-2-methylpentane

Cat. No.: B146034 Get Quote

Technical Guide: 1-Bromo-2-methylpentane
(CAS No. 25346-33-2)
This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 1-Bromo-2-methylpentane, a valuable alkyl halide

intermediate in organic synthesis. The information is intended for researchers, scientists, and

professionals in drug development and chemical research.

Introduction to 1-Bromo-2-methylpentane
1-Bromo-2-methylpentane (C₆H₁₃Br) is a branched-chain bromoalkane that serves as a

versatile building block in organic chemistry.[1] Its structure, featuring a bromine atom on the

primary carbon of a 2-methylpentane backbone, makes it a useful reagent for introducing a 2-

methylpentyl group into various molecules.[1] It is primarily utilized as an intermediate in the

synthesis of pharmaceuticals and other specialty organic compounds.[1] The reactivity of the

carbon-bromine bond allows it to participate in a range of chemical transformations, including

nucleophilic substitutions and coupling reactions.[1]

Commercial Availability and Suppliers
1-Bromo-2-methylpentane is commercially available from a number of chemical suppliers,

typically for research and development purposes.[1][2] The product has reached a stage of
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commercial mass production.[2][3] Below is a summary of some of the suppliers. Please note

that availability and product specifications should be confirmed directly with the vendors.

Supplier Catalog Number (Example) Notes

Smolecule S750219
Intended exclusively for

research purposes.[1]

BLD Pharm -
Further details available on

their website.[4]

LookChem -

Platform to find various

manufacturers and distributors.

[2]

Lab Club / Chem Service NG-15239-1G
Available in various quantities.

[5]

Sigma-Aldrich (Merck) -

While not explicitly found for 1-

bromo-2-methylpentane, they

are a major supplier of similar

bromoalkanes.

Thermo Scientific Chemicals -

A major supplier of organic

compounds, including alkyl

halides.

Technical Data Summary
The following table summarizes the key chemical and physical properties of 1-Bromo-2-
methylpentane.
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Property Value Source

CAS Number 25346-33-2 [1][2][4]

Molecular Formula C₆H₁₃Br [1][6]

Molecular Weight 165.07 g/mol [1][6]

Boiling Point 144 °C at 760 mmHg [2]

Density 1.169 g/cm³ [2]

Refractive Index 1.444 [2]

Flash Point 40.1 °C [2]

SMILES CCCC(C)CBr [2]

Experimental Protocols
4.1. Synthesis of 1-Bromo-2-methylpentane

1-Bromo-2-methylpentane can be synthesized via several established organic chemistry

methods.

Free Radical Bromination of 2-Methylpentane: This is a common method where 2-

methylpentane is reacted with bromine (Br₂) in the presence of a radical initiator, such as

ultraviolet (UV) light or a peroxide compound. The reaction proceeds through a free radical

chain mechanism to yield 1-Bromo-2-methylpentane among other isomers.[1]

Nucleophilic Substitution from 2-Methyl-1-pentanol: A more regioselective method involves

the conversion of the corresponding alcohol, 2-methyl-1-pentanol, to the alkyl bromide. This

is typically achieved using reagents like phosphorus tribromide (PBr₃) or hydrobromic acid

(HBr).[1]

4.2. Applications in Organic Synthesis

The reactivity of the bromine atom makes 1-Bromo-2-methylpentane a useful alkylating agent

in forming new carbon-carbon and carbon-heteroatom bonds.[1]
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Stille Coupling: This palladium-catalyzed cross-coupling reaction can be used to form a new

carbon-carbon bond between 1-Bromo-2-methylpentane and an organostannane reagent

(e.g., vinyl or aryl stannanes).[1]

Suzuki-Miyaura Coupling: Similar to the Stille reaction, this palladium-catalyzed method

couples 1-Bromo-2-methylpentane with an organoboron compound, such as a boronic acid

or ester, to create a C-C bond.[1]

Nucleophilic Substitution Reactions: The bromide is a good leaving group and can be readily

displaced by various nucleophiles.[1] For example, reaction with alkoxides, amines, or

thiolates will yield the corresponding ethers, amines, or thioethers. This allows for the

introduction of diverse functional groups.[1]

Visualized Workflows
The following diagrams illustrate key decision-making and procedural workflows relevant to the

procurement and use of chemical reagents like 1-Bromo-2-methylpentane in a research

setting.
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Procurement and QC Workflow for a Chemical Reagent

Identify Research Need

Search Supplier Catalogs

Select Supplier & Grade
(Purity, Quantity)

Place Order

Receive Shipment

Log into Inventory
(CAS, Lot No., Date)

Quarantine & Inspect

Review Certificate of Analysis (CoA)

Perform In-house QC
(e.g., NMR, GC-MS)

If CoA is acceptable

Return to Supplier or Dispose

If CoA is unacceptable

Release to Lab for Use

If QC passes If QC fails

Click to download full resolution via product page

Caption: Procurement and Quality Control (QC) workflow for a chemical reagent.
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Caption: Decision workflow for selecting the appropriate reagent grade.

Safety Information
1-Bromo-2-methylpentane is a hazardous chemical and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

GHS Hazard Classification: It is classified as a flammable liquid and vapor (H226).[6] It

causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[6][7]

Handling Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use

explosion-proof electrical equipment and non-sparking tools.[7] All equipment must be

grounded to prevent static discharge.[7][8] Avoid breathing mist or vapor and ensure

thorough washing after handling.[7]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,

and a lab coat.[7] In case of inadequate ventilation, a suitable respirator may be required.

Storage: Store in a cool, well-ventilated place with the container tightly closed.[7] Store

locked up and away from strong oxidizing agents.[7][8]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.bldpharm.com/products/25346-33-2.html
https://www.lab-club.com/NG-15239-1G
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methylpentane
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15239%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC159261000&countryCode=US&language=en
https://www.benchchem.com/product/b146034#commercial-availability-and-suppliers-of-1-bromo-2-methylpentane
https://www.benchchem.com/product/b146034#commercial-availability-and-suppliers-of-1-bromo-2-methylpentane
https://www.benchchem.com/product/b146034#commercial-availability-and-suppliers-of-1-bromo-2-methylpentane
https://www.benchchem.com/product/b146034#commercial-availability-and-suppliers-of-1-bromo-2-methylpentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

